Cas no 306274-45-3 (2-[Carbamimidoyl(methyl)amino]acetic acid;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid)

• Product Name: 2-[Carbamimidoyl(methyl)amino]acetic acid;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid
• CAS No: 306274-45-3
• MF: C₁₀H₂₁N₃O₉
• MW: 327.28844332695
• CID: 2600836
• Update Time: 2023-08-06

2-[Carbamimidoyl(methyl)amino]acetic acid;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• CreatineGluconate
• D-Gluconic acid creatine salt
• 2-[Carbamimidoyl(methyl)amino]acetic acid;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid

• Inchi： 1S/C6H12O7.C4H9N3O2/c7-1-2(8)3(9)4(10)5(11)6(12)13;1-7(4(5)6)2-3(8)9/h2-5,7-11H,1H2,(H,12,13);2H2,1H3,(H3,5,6)(H,8,9)/t2-,3-,4+,5-;/m1./s1
• InChI Key： MUKYLHIZBOASDM-JJKGCWMISA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)O)O)O.OC(CN(C(=N)N)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 304
• Topological Polar Surface Area: 229

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives